Cas no 141912-72-3 (Imidazo[1,5-a]pyridine-5-carbonitrile)

• Product Name: Imidazo[1,5-a]pyridine-5-carbonitrile
• CAS No: 141912-72-3
• MF: C₈H₅N₃
• MW: 143.145400762558
• CID: 4828237
• Update Time: 2025-10-05

Imidazo[1,5-a]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridine-5-carbonitrile

• Inchi： 1S/C8H5N3/c9-4-7-2-1-3-8-5-10-6-11(7)8/h1-3,5-6H
• InChI Key： KDLZCHVUOJPFSV-UHFFFAOYSA-N
• SMILES： N12C=NC=C1C=CC=C2C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• XLogP3: 1.9
• Topological Polar Surface Area: 41.1

Additional information on Imidazo[1,5-a]pyridine-5-carbonitrile

Imidazo[1,5-a]pyridine-5-carbonitrile (CAS No. 141912-72-3): A Comprehensive Overview

Imidazo[1,5-a]pyridine-5-carbonitrile (CAS No. 141912-72-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique imidazopyridine scaffold and cyano group, exhibits a range of biological activities, making it a valuable candidate for drug development. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and potential applications of imidazo[1,5-a]pyridine-5-carbonitrile.

Chemical Structure and Properties

Imidazo[1,5-a]pyridine-5-carbonitrile is a heterocyclic compound with the molecular formula C₉H₆N₃. The compound features a fused ring system consisting of an imidazole ring and a pyridine ring, with a cyano group attached to the pyridine ring at the 5-position. This unique structure confers several important properties to the molecule:

• Solubility: Imidazo[1,5-a]pyridine-5-carbonitrile is moderately soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but less soluble in water.
• Stability: The compound is stable under standard laboratory conditions but may degrade upon exposure to strong acids or bases.
• Melting Point: The melting point of imidazo[1,5-a]pyridine-5-carbonitrile is reported to be around 200°C.
• Tautomerism: The presence of the imidazole ring allows for tautomeric forms, which can influence its reactivity and biological activity.

Synthesis Methods

The synthesis of imidazo[1,5-a]pyridine-5-carbonitrile has been explored through various routes, each offering different advantages in terms of yield and purity. One common method involves the condensation of 2-cyanoacetamide with 3-methyl-2-butenal followed by cyclization under acidic conditions. Another approach involves the reaction of 2-amino-3-cyanopyridine with formaldehyde in the presence of an acid catalyst. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods using microwave-assisted reactions and catalytic systems.

Biological Activities

Imidazo[1,5-a]pyridine-5-carbonitrile has been extensively studied for its diverse biological activities. Key findings include:

• Anticancer Activity: Research has shown that imidazo[1,5-a]pyridine-5-carbonitrile exhibits potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves inhibition of cell proliferation and induction of apoptosis through modulation of signaling pathways such as PI3K/Akt and MAPK.
• Antiviral Activity: Studies have demonstrated that this compound possesses antiviral properties against several RNA viruses, including influenza virus and hepatitis C virus. The antiviral activity is attributed to its ability to interfere with viral replication processes.
• Anti-inflammatory Activity: strong>: Preclinical studies have indicated that < strong >imidazo[1 , 5 -a ] pyridine - 5 - carbonitrile< / strong > has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis. li > ul > < p >< strong >Pharmacokinetics and Toxicology< / strong > p > < p >Understanding the pharmacokinetic properties and toxicological profile of< strong >imidazo [ 1 , 5 -a ] pyridine - 5 - carbonitrile< / strong > is crucial for its development as a therapeutic agent. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile in animal models. However, further research is needed to evaluate its long-term safety and potential side effects in humans. p > < p >< strong >Potential Applications< / strong > p > < p >The diverse biological activities of< strong >imidazo [ 1 , 5 -a ] pyridine - 5 - carbonitrile< / strong > make it an attractive candidate for various therapeutic applications. Potential areas of application include: p > < ul > < li >< strong >Cancer Therapy:< / strong > As an anticancer agent, this compound could be developed into novel drugs for treating various types of cancer. li > < li >< strong >Antiviral Drugs:< / strong > Its antiviral properties make it a promising candidate for developing new treatments for viral infections. li > < li >< strong >Anti-inflammatory Agents:< / strong > The anti-inflammatory effects suggest its potential use in managing inflammatory diseases. li > ul > < p >< strong >Conclusion< / strong > p > < p >< strong >Imidazo [ 1 , 5 -a ] pyridine - 5 - carbonitrile< / strong >( CAS No . 141912 - 72 - 3 ) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique chemical structure , coupled with diverse biological activities , positions it as a valuable lead compound for drug development . Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications , further highlighting its importance in the field . p > article > response >